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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220 Get Quote

For researchers and drug development professionals, ensuring laboratory safety is paramount,

especially when handling potent compounds like BMS-199264 hydrochloride. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment and build unwavering trust in

laboratory safety protocols.

BMS-199264 hydrochloride is a potent and selective inhibitor of mitochondrial F1F0 ATP

hydrolase.[1] As with any biologically active research chemical, meticulous handling

procedures are necessary to minimize exposure and ensure the integrity of experimental data.

While a comprehensive Safety Data Sheet (SDS) for BMS-199264 hydrochloride is not

publicly available, this document outlines best practices for its handling and disposal based on

general principles for potent pharmaceutical compounds.

Immediate Safety and Handling Precautions
All personnel must be thoroughly trained on the potential hazards and safe handling

procedures before working with BMS-199264 hydrochloride. The following personal protective

equipment (PPE) is mandatory to prevent dermal, ocular, and respiratory exposure.
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PPE Category Required Equipment

Hand Protection

Nitrile or neoprene gloves. Double gloving is

recommended when handling the solid

compound or concentrated solutions.

Eye Protection
ANSI-rated safety glasses with side shields or

chemical splash goggles.

Body Protection
A fully buttoned lab coat. A disposable gown is

recommended when handling larger quantities.

Respiratory

A NIOSH-approved respirator with a particulate

filter (e.g., N95) is required when handling the

solid powder.

Engineering Controls: All manipulations of solid BMS-199264 hydrochloride, including

weighing and initial solubilization, must be performed in a certified chemical fume hood or a

powder containment hood to prevent inhalation of airborne particles.

Experimental Protocol: Weighing and Solubilizing
BMS-199264 Hydrochloride
This protocol details the steps for safely preparing a stock solution of BMS-199264
hydrochloride.

Materials:

BMS-199264 hydrochloride (solid powder)

Appropriate solvent (e.g., DMSO)

Calibrated analytical balance

Weighing paper or boat

Spatula
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Vortex mixer

Sterile microcentrifuge tubes or vials

Personal Protective Equipment (as specified in the table above)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.

Tare the Balance: Place a clean weigh boat on the analytical balance and tare the weight.

Weighing: Carefully transfer the desired amount of BMS-199264 hydrochloride powder to

the weigh boat using a clean spatula. Avoid creating dust.

Transfer: Gently transfer the weighed powder into a sterile microcentrifuge tube.

Solubilization: In the fume hood, add the appropriate volume of solvent to the tube. Close the

cap tightly.

Mixing: Vortex the solution until the compound is fully dissolved. Gentle warming may be

required for some solvents, but this should be done with caution and appropriate safety

measures.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date, and your initials.

Storage: Store the stock solution at the recommended temperature, typically -20°C or -80°C

for long-term stability.[1][2]

Decontamination: Wipe down the balance, spatula, and work area within the fume hood with

an appropriate cleaning agent (e.g., 70% ethanol). Dispose of all contaminated disposable

materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Wash hands

thoroughly with soap and water.
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Disposal Plan
All waste contaminated with BMS-199264 hydrochloride must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.

Solid Waste: Contaminated gloves, weigh boats, paper towels, and other disposable

materials should be collected in a designated, labeled hazardous waste bag within the fume

hood.

Liquid Waste: Unused or waste solutions containing BMS-199264 hydrochloride should be

collected in a clearly labeled, sealed hazardous waste container.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of BMS-199264 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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